Cas no 117736-58-0 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(methylthio)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(methylthio)-
• CAS No: 117736-58-0
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• CID: 131602
• PubChem ID: 45089182
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-(methylthio)-
• 1H-Pyrazole-4-carboxylicacid,3-hydrazino-5-(methylthio)-(9CI)
• 5-hydrazinyl-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid
• DTXSID50666418
• 5-Hydrazinyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid
• 3-Hydrazinyl-5-(methylthio)-1H-pyrazole-4-carboxylic acid
• 117736-58-0

• Inchi： 1S/C5H8N4O2S/c1-12-4-2(5(10)11)3(7-6)8-9-4/h6H2,1H3,(H,10,11)(H2,7,8,9)
• InChI Key： HVGYAACKPUDNCC-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)O)=C(NN)NN=1

Computed Properties

• Exact Mass: 188.03694
• Monoisotopic Mass: 188.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: -1.6

Experimental Properties

• PSA: 104.03